Cas no 919113-09-0 (Butanamide, 2-isothiocyanato-N,3,3-trimethyl-N-(phenylmethyl)-, (2S)-)

• Product name: Butanamide, 2-isothiocyanato-N,3,3-trimethyl-N-(phenylmethyl)-, (2S)-
• CAS No: 919113-09-0
• MF: C₁₅H₂₀N₂OS
• MW: 276.397102355957
• CID: 765868
• PubChem ID: 25156608

Butanamide, 2-isothiocyanato-N,3,3-trimethyl-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-isothiocyanato-N,3,3-trimethyl-N-(phenylmethyl)-, (2S)-
• (2S)-N-benzyl-2-isothiocyanato-N,3,3-trimethylbutanamide
• 919113-09-0
• SCHEMBL3891987
• DTXSID50648911
• N-Benzyl-N,3-dimethyl-N~2~-(sulfanylidenemethylidene)-L-valinamide

• Inchi： InChI=1S/C15H20N2OS/c1-15(2,3)13(16-11-19)14(18)17(4)10-12-8-6-5-7-9-12/h5-9,13H,10H2,1-4H3/t13-/m1/s1
• InChI Key： XFUVCJVEFFISDD-CYBMUJFWSA-N
• SMILES： CC(C)(C)C(C(=O)N(C)CC1=CC=CC=C1)N=C=S

Computed Properties

• Exact Mass: 276.12963444g/mol
• Monoisotopic Mass: 276.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų
• XLogP3: 4.5